Cas no 54707-83-4 (1H-Imidazole,4,5-dihydro-2-[(2,4,6-trimethylphenyl)methyl]-, hydrochloride (1:1))

• Product Name: 1H-Imidazole,4,5-dihydro-2-[(2,4,6-trimethylphenyl)methyl]-, hydrochloride (1:1)
• CAS No: 54707-83-4
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 374735
• PubChem ID: 3016907
• Update Time: 2025-04-19

1H-Imidazole,4,5-dihydro-2-[(2,4,6-trimethylphenyl)methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,4,5-dihydro-2-[(2,4,6-trimethylphenyl)methyl]-, hydrochloride (1:1)
• 2-[(2,4,6-trimethylphenyl)methyl]-4,5-dihydro-1H-imidazole,hydrochloride
• 4,5-dihydro-2-[(2,4,6-trimethylphenyl)methyl]-1H-imidazole monohydrochloride
• 2-(2,4,6-trimethylbenzyl)-4,5-dihydro-1H-imidazole hydrochloride
• 4,5-Dihydro-2-((2,4,6-trimethylphenyl)methyl)-1H-imidazole monohydrochloride
• Lerimazoline hydrochloride
• PG85ABA8RC
• UNII-PG85ABA8RC
• DTXSID60203171
• NS00059275
• 2-(2,4,6-Trimethyl-benzyl)-2-imidazolin-hydrochlorid
• TRIMAZOLINE HYDROCHLORIDE
• 1H-IMIDAZOLE, 4,5-DIHYDRO-2-((2,4,6-TRIMETHYLPHENYL)METHYL)-, HYDROCHLORIDE (1:1)
• AKOS025296151
• 54707-83-4
• 2-[(2,4,6-trimethylphenyl)methyl]-4,5-dihydro-1H-imidazole;hydrochloride
• EINECS 259-298-8
• LERIMAZOLINE HYDROCHLORIDE [WHO-DD]
• SCHEMBL7969470

• Inchi： 1S/C13H18N2.ClH/c1-9-6-10(2)12(11(3)7-9)8-13-14-4-5-15-13;/h6-7H,4-5,8H2,1-3H3,(H,14,15);1H
• InChI Key： PPDOMMDYAGCCGF-UHFFFAOYSA-N
• SMILES： Cl.N1CCN=C1CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 238.12387
• Monoisotopic Mass: 238.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• Boiling Point: 382.3°C at 760 mmHg
• Flash Point: 185°C
• PSA: 24.39